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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B15575753 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and handling of AR-M1000390 in

solution.

Frequently Asked Questions (FAQs)
Q1: How should I store AR-M1000390 upon receipt?

A: AR-M1000390 hydrochloride is shipped at room temperature for short periods (less than 2

weeks).[1] Upon receipt, it is recommended to store the compound at -20°C for long-term

stability.[2]

Q2: What is the recommended solvent for dissolving AR-M1000390?

A: Dimethyl sulfoxide (DMSO) is the recommended solvent for AR-M1000390. It is highly

soluble in DMSO, with a concentration of ≥ 150 mg/mL achievable.[3]

Q3: How long are AR-M1000390 solutions stable?

A: When stored in a sealed container and protected from moisture, stock solutions of AR-

M1000390 in DMSO are stable for up to 6 months at -80°C and for up to 1 month at -20°C.[1] It

is best practice to prepare and use the solution on the same day.[4] For aqueous solutions, it is

recommended to prepare them fresh for each experiment.

Q4: Can I subject AR-M1000390 solutions to multiple freeze-thaw cycles?
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A: While specific data for AR-M1000390 is not available, general studies on compound stability

in DMSO suggest that multiple freeze-thaw cycles do not cause significant compound loss for

many molecules. However, to ensure the highest compound integrity, it is recommended to

aliquot the stock solution into single-use vials to minimize the number of freeze-thaw cycles.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Compound precipitation in

aqueous buffer

The solubility of AR-M1000390

is lower in aqueous solutions

compared to DMSO. The final

concentration in the aqueous

buffer may be too high.

- Ensure the final DMSO

concentration in your aqueous

buffer is sufficient to maintain

solubility. A final DMSO

concentration of 0.5% to 1% is

generally well-tolerated in most

cell-based assays. - Before

adding to the aqueous buffer,

ensure the compound is fully

dissolved in DMSO. - Consider

performing a solubility test in

your specific aqueous buffer to

determine the maximum

soluble concentration.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling. The stock solution

may have been stored for too

long or subjected to multiple

freeze-thaw cycles.

- Prepare a fresh stock solution

of AR-M1000390 from a new

vial. - Aliquot the stock solution

to avoid repeated freeze-thaw

cycles. - Always use high-

purity, anhydrous DMSO to

prepare stock solutions.

Low or no biological activity

observed

The compound may have

degraded. The concentration

used may be too low.

- Verify the purity and integrity

of your AR-M1000390 lot. -

Prepare a fresh stock solution.

- Perform a dose-response

experiment to determine the

optimal concentration for your

specific assay. The IC50 for

the δ-opioid receptor is

approximately 0.87 nM.[2][3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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Materials:

AR-M1000390 hydrochloride (Molecular Weight: 384.94 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Procedure:

Weighing: Accurately weigh the desired amount of AR-M1000390 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 3.85 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

compound. For a 10 mM stock, add 1 mL of DMSO for every 3.85 mg of compound.

Solubilization: To ensure complete dissolution, gently vortex the solution. If needed, you can

warm the tube at 37°C and use an ultrasonic bath for a short period.[4]

Storage: Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months) in tightly sealed, single-use aliquots.[1]

Data Presentation
Solubility of AR-M1000390

Solvent Concentration Reference(s)

DMSO ≥ 150 mg/mL (389.67 mM) [3]

Water <38.49 mg/mL [2]

Storage and Stability of AR-M1000390 Stock Solution in
DMSO
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Storage
Temperature

Duration Conditions Reference(s)

-80°C 6 months
Sealed storage, away

from moisture
[1]

-20°C 1 month
Sealed storage, away

from moisture
[1]

Visualizations
Delta-Opioid Receptor Signaling Pathway
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Caption: AR-M1000390 activates the δ-opioid receptor, leading to downstream signaling

cascades.
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Click to download full resolution via product page

Caption: A logical workflow to troubleshoot common issues in experiments using AR-

M1000390.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

